Cas no 2137540-98-6 (2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine)

• Product Name: 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine
• CAS No: 2137540-98-6
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• CID: 5999563
• PubChem ID: 165451982
• Update Time: 2025-05-21

2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine
• EN300-739791
• 2137540-98-6

• Inchi： 1S/C6H2F3NO2/c7-4-2-1-3-5(10-4)12-6(8,9)11-3/h1-2H
• InChI Key： RYVLVLRLYIWIFO-UHFFFAOYSA-N
• SMILES： FC1(OC2=C(C=CC(=N2)F)O1)F

Computed Properties

• Exact Mass: 177.00376279g/mol
• Monoisotopic Mass: 177.00376279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4Ų

Additional information on 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine

Comprehensive Overview of 2,2,5-Trifluoro-2H-[1,3]Dioxolo[4,5-b]Pyridine (CAS No. 2137540-98-6): Properties, Applications, and Industry Insights

The compound 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine (CAS No. 2137540-98-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its trifluoromethyl group and dioxolopyridine backbone contribute to enhanced metabolic stability and bioavailability, making it a valuable asset in modern medicinal chemistry.

Recent studies highlight the role of 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine in the development of kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. Researchers frequently search for "fluorinated pyridine derivatives" and "CAS 2137540-98-6 applications," reflecting its relevance in high-impact fields. The compound’s electron-withdrawing properties also make it suitable for material science applications, such as organic electronics and liquid crystals.

From a synthetic perspective, CAS 2137540-98-6 is often synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods widely discussed in peer-reviewed journals. Its thermal stability and solubility in organic solvents further facilitate its use in scalable industrial processes. Environmental and regulatory considerations are also critical, as fluorinated compounds face scrutiny under green chemistry principles. Innovations in catalytic fluorination aim to reduce waste and improve efficiency in producing such intermediates.

Market trends indicate growing investments in custom synthesis of 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine, driven by demand from contract research organizations (CROs) and specialty chemical manufacturers. Queries like "buy CAS 2137540-98-6" or "suppliers of fluorinated heterocycles" underscore its commercial viability. Analytical characterization techniques, including NMR spectroscopy and high-resolution mass spectrometry, are essential for quality control, ensuring compliance with industry standards such as GMP and ISO.

In conclusion, 2,2,5-trifluoro-2H-[1,3]dioxolo[4,5-b]pyridine exemplifies the intersection of innovation and practicality in fine chemicals. Its applications span drug development, crop protection, and advanced materials, addressing pressing challenges in healthcare and sustainability. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.